2,5-Dimethylphenyl 3,4-dimethoxybenzoate

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32 g/mol
• IUPAC Name: (2,5-dimethylphenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C17H18O4/c1-11-5-6-12(2)15(9-11)21-17(18)13-7-8-14(19-3)16(10-13)20-4/h5-10H,1-4H3
• InChI Key: LYPAHJSMJCHJNC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OC(=O)C2=CC(=C(C=C2)OC)OC

Description

2,5-Dimethylphenyl 3,4-dimethoxybenzoate is a benzoate ester featuring a 2,5-dimethylphenyl group attached to a 3,4-dimethoxy-substituted benzoic acid backbone. This compound is of interest due to its structural motifs, which are associated with biological activity, particularly in photosynthesis inhibition and herbicide development . The 3,4-dimethoxy group on the benzoate ring introduces electron-withdrawing properties, while the 2,5-dimethylphenyl ester contributes to lipophilicity, influencing solubility and interaction with biological targets.

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Substituent Positioning and Electronic Effects

Benzoate Ring Modifications

• 3,4-Dimethoxy vs. 3,5-Dimethoxy: Methyl 3,5-dimethoxybenzoate (CAS 2150-37-0) shares the dimethoxy substitution pattern but lacks the methylphenyl ester. Ethyl 2-methoxy-4,5-dimethylbenzoate (CAS 1803819-64-8) combines methyl and methoxy groups at positions 4 and 3. The electron-donating methyl groups may reduce reactivity compared to the electron-withdrawing dimethoxy groups in the target compound .

Ester Group Variations

• 2,5-Dimethylphenyl vs. Methyl/ethyl Esters: Methyl 3,4-dimethoxybenzoate (CAS 2150-44-9) has a smaller methyl ester group, leading to lower lipophilicity (logP ~1.8) compared to the bulkier 2,5-dimethylphenyl ester (estimated logP ~3.5). This difference impacts membrane permeability and bioavailability . 2,5-Dimethylphenyl pivalate (CAS 49146-24-0) replaces the benzoate with a pivalate group.

Biodegradation and Stability

• Methyl 3,4-dimethoxybenzoate is reported as a fungal degradation product of humic substances. Its smaller ester group facilitates enzymatic cleavage compared to the sterically hindered 2,5-dimethylphenyl ester, suggesting the target compound may exhibit slower environmental degradation .

Physicochemical Properties

Compound	Molecular Weight	logP (Predicted)	Solubility (mg/mL)	Key Substituents
2,5-Dimethylphenyl 3,4-dimethoxybenzoate	300.34	~3.5	<0.1 (aqueous)	3,4-OCH3; 2,5-CH3 (ester)
Methyl 3,4-dimethoxybenzoate	196.19	~1.8	1.2	3,4-OCH3; CH3 (ester)
N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	307.35	~3.2	<0.1	2,5-CH3; hydroxynaphthalene
Ethyl 2-methoxy-4,5-dimethylbenzoate	238.29	~2.9	0.8	4,5-CH3; 2-OCH3; C2H5 (ester)

Data compiled from .